Cas no 1351647-61-4 (N-(4-fluorophenyl)methyl-2-4-(1-methyl-1H-imidazol-2-yl)piperazin-1-ylacetamide dihydrochloride)

• Product Name: N-(4-fluorophenyl)methyl-2-4-(1-methyl-1H-imidazol-2-yl)piperazin-1-ylacetamide dihydrochloride
• CAS No: 1351647-61-4
• MF: C₁₇H₂₄Cl₂FN₅O
• MW: 404.309764862061
• CID: 6072642
• PubChem ID: 71780028
• Update Time: 2025-06-08

N-(4-fluorophenyl)methyl-2-4-(1-methyl-1H-imidazol-2-yl)piperazin-1-ylacetamide dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorophenyl)methyl-2-4-(1-methyl-1H-imidazol-2-yl)piperazin-1-ylacetamide dihydrochloride
• N-[(4-fluorophenyl)methyl]-2-[4-(1-methylimidazol-2-yl)piperazin-1-yl]acetamide:dihydrochloride
• N-[(4-fluorophenyl)methyl]-2-[4-(1-methylimidazol-2-yl)piperazin-1-yl]acetamide;dihydrochloride
• N-(4-fluorobenzyl)-2-(4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl)acetamide dihydrochloride
• F5096-0052
• N-[(4-fluorophenyl)methyl]-2-[4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl]acetamide dihydrochloride
• 1351647-61-4
• AKOS026685255

• Inchi： 1S/C17H22FN5O.2ClH/c1-21-7-6-19-17(21)23-10-8-22(9-11-23)13-16(24)20-12-14-2-4-15(18)5-3-14;;/h2-7H,8-13H2,1H3,(H,20,24);2*1H
• InChI Key： UKRYIPAOEYWIKV-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(F)C=C1)(=O)CN1CCN(C2N(C)C=CN=2)CC1.[H]Cl.[H]Cl

Computed Properties

• Exact Mass: 403.1341940g/mol
• Monoisotopic Mass: 403.1341940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 408
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4Ų

Additional information on N-(4-fluorophenyl)methyl-2-4-(1-methyl-1H-imidazol-2-yl)piperazin-1-ylacetamide dihydrochloride

Professional Introduction to N-(4-fluorophenyl)methyl-2-4-(1-methyl-1H-imidazol-2-yl)piperazin-1-ylacetamide dihydrochloride (CAS No. 1351647-61-4)

N-(4-fluorophenyl)methyl-2-4-(1-methyl-1H-imidazol-2-yl)piperazin-1-ylacetamide dihydrochloride, identified by its CAS number 1351647-61-4, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule has garnered attention due to its structural complexity and potential therapeutic applications. The presence of a 4-fluorophenyl group and a piperazine moiety linked to an acetamide group suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

The chemical structure of N-(4-fluorophenyl)methyl-2-4-(1-methyl-1H-imidazol-2-yl)piperazin-1-ylacetamide dihydrochloride incorporates several key functional groups that contribute to its unique pharmacological properties. The 4-fluorophenyl ring is known for its ability to enhance binding affinity and metabolic stability, while the piperazine ring is a common pharmacophore in many central nervous system (CNS) drugs due to its ability to interact with various neurotransmitter receptors. The acetamide group further extends the potential for hydrogen bonding interactions, which are crucial for drug-receptor binding.

In recent years, there has been growing interest in the development of novel compounds that target neurological disorders. The combination of the 4-fluorophenyl and piperazine moieties in N-(4-fluorophenyl)methyl-2-4-(1-methyl-1H-imidazol-2-yl)piperazin-1-ylacetamide dihydrochloride makes it a compelling candidate for investigating potential treatments for conditions such as depression, anxiety, and schizophrenia. Preclinical studies have begun to explore the pharmacokinetic and pharmacodynamic properties of this compound, providing insights into its potential as a therapeutic agent.

The synthesis of N-(4-fluorophenyl)methyl-2-4-(1-methyl-1H-imidazol-2-yl)piperazin-1-ylacetamide dihydrochloride involves multiple steps, each requiring precise control to ensure high yield and purity. The introduction of the 4-fluorophenyl group typically requires fluorination techniques, while the piperazine ring is often formed through cyclization reactions. The final step involves converting the free base into its dihydrochloride salt, which enhances stability and solubility. These synthetic pathways highlight the compound's complexity and the expertise required to produce it on a scalable basis.

Evidence from recent research indicates that N-(4-fluorophenyl)methyl-2-4(1-methyl-1H-imidazol-2-yl)piperazin-1-ylacetamide dihydrochloride